VU0152099

• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol
• InChI: InChI=1S/C18H17N3O3S/c1-9-5-10(2)21-18-14(9)15(19)16(25-18)17(22)20-7-11-3-4-12-13(6-11)24-8-23-12/h3-6H,7-8,19H2,1-2H3,(H,20,22)
• InChIKey: AZOGCTMOKNTHIU-UHFFFAOYSA-N

VU0152099 Compound Overview

VU0152099 (CAS 612514-42-8) is a small-molecule positive allosteric modulator (PAM) of the muscarinic acetylcholine receptor subtype 4 (M4 mAChR). It is a key chemical probe for dissecting M4-mediated signaling in the central nervous system (CNS). Developed via optimization of the tool compound VU10010, VU0152099 shows an EC50 of 403 ± 117 nM for the rat M4 receptor and demonstrates functional selectivity over M1, M2, M3, and M5 subtypes . As a PAM, it lacks intrinsic agonist activity and instead potentiates the response to endogenous acetylcholine , making it a critical tool for target validation studies in neuropsychiatric and substance use disorders.

✓ M4 mAChR-selective positive allosteric modulator

✓ CNS-penetrant tool for in vivo target engagement studies

✓ Allosteric probe without intrinsic agonist activity

• [1] Brady, A. E., Jones, C. K., Bridges, T. M., Kennedy, J. P., Thompson, A. D., Heiman, J. U., ... & Lindsley, C. W. (2008). Centrally Active Allosteric Potentiators of the M4 Muscarinic Acetylcholine Receptor Reverse Amphetamine-Induced Hyperlocomotor Activity in Rats. Journal of Pharmacology and Experimental Therapeutics, 327(3), 941-953. View Source

Why VU0152099 Cannot Be Substituted

Generic substitution among M4 PAMs fails due to profound differences in allosteric pharmacology, selectivity, and brain penetration. VU0152099 and its close analog VU0152100, while often used interchangeably in some behavioral labs due to their similar pharmacological profiles , show significant divergence in their allosteric cooperativity and fold-shift magnitude at the M4 receptor . Compared to earlier probes like VU10010, which lacked sufficient brain penetrance for in vivo studies, VU0152099 achieves robust CNS exposure . Furthermore, later-generation M4 PAMs like VU0467154 or ML293 display distinct pharmacokinetic profiles and potency shifts across species, making direct data comparison and substitution scientifically invalid without re-validation of each assay system .

Allosteric cooperativity profile

M4 PAMs exhibit distinct fold-shift magnitudes; VU0152100 provides a larger dynamic range, which may not transfer directly.

CNS exposure and brain penetration

Early probes like VU10010 lack in vivo brain activity, and species-specific PK may shift interpretation across compounds.

Signaling pathway engagement

M4 PAMs engage distinct downstream effectors (e.g., CalDAG-GEFI independence) vs. M1 agonists; pathway context may differ.

• [1] Thomsen, M., Caine, S. B., & Mikkelsen, J. D. (2022). Effects of acute and repeated administration of the selective M4 PAM VU0152099 on cocaine vs. food choice in male rats. Addiction Biology, 27(2), e13145. View Source
• [2] Brady, A. E., et al. (2008). Centrally Active Allosteric Potentiators of the M4 Muscarinic Acetylcholine Receptor Reverse Amphetamine-Induced Hyperlocomotor Activity in Rats. JPET, 327(3), 941-953. PMC2745822, Fig. 4 & Fig. 6. View Source
• [3] Bubser, M., Bridges, T. M., Dencker, D., Gould, R. W., Grannan, M. D., Noetzel, M. J., ... & Lindsley, C. W. (2014). Selective Activation of M4 Muscarinic Acetylcholine Receptors Reverses MK-801-Induced Behavioral Impairments and Enhances Associative Learning in Rodents. ACS Chemical Neuroscience, 5(10), 920-942. View Source

VU0152099 Quantitative Evidence

M4 Potency & Allosteric Cooperativity

VU0152099 potentiates the M4 receptor with an EC50 of 403 ± 117 nM in a calcium mobilization assay, displaying potency comparable to its direct analog VU0152100 (EC50 = 380 ± 93 nM) . However, the maximal allosteric effect differs markedly: VU0152099 at 30 µM achieves a 30-fold leftward shift in the acetylcholine (ACh) concentration-response curve (CRC), while VU0152100 at only 10 µM achieves a substantially larger 70-fold shift . This indicates distinct allosteric cooperativity profiles, with VU0152100 acting as a stronger potentiator, a critical factor in selecting the appropriate tool for studying dynamic range in M4 modulation.

M4 Potency & Cooperativity

Head-to-head

VU0152099: EC50 403 nM, 30-fold max shift VU0152100: EC50 380 nM, 70-fold max shift

Assay dynamic range context

Cooperativity defines signal window, not potency alone

Evidence Dimension	Potency (EC50) and Maximal Fold-Shift of ACh CRC
Target Compound Data	EC50 = 403 ± 117 nM; Max fold-shift = 30-fold (at 30 µM)
Comparator Or Baseline	VU0152100: EC50 = 380 ± 93 nM; Max fold-shift = 70-fold (at 10 µM)
Quantified Difference	Similar EC50 values, but a 2.33-fold greater maximal ACh CRC shift for the comparator (VU0152100) at a 3-fold lower concentration.
Conditions	CHO cells stably expressing rat M4 mAChR and chimeric G protein Gqi5; calcium mobilization assay.

Why This Matters

This determines the ceiling of M4 potentiation achievable, directly impacting assay design where a large signal window (VU0152100) vs a more modest potentiation range (VU0152099) is required.

• [1] Brady, A. E., et al. (2008). Centrally Active Allosteric Potentiators of the M4 Muscarinic Acetylcholine Receptor Reverse Amphetamine-Induced Hyperlocomotor Activity in Rats. JPET, 327(3), 941-953. PMC2745822, Fig. 4. View Source

Allosteric vs Orthosteric Mechanism

In competition binding studies against the orthosteric radioligand [³H]NMS, VU0152099 at concentrations up to 30 µM showed no displacement, confirming its pure allosteric mechanism . This strictly allosteric behavior contrasts sharply with orthosteric or bitopic agonists like xanomeline, which directly occupy the acetylcholine binding site and can cause sustained receptor activation and desensitization. VU0152099 instead induces a 25-fold leftward shift in ACh affinity (Ki shifts from 252 nM to 10.4 nM) without occupying the orthosteric site itself .

Allosteric Mechanism

Method context

No [³H]NMS displacement; 25-fold ACh affinity shift

Activity-dependent M4 probing support

Preserves spatiotemporal signaling fidelity

Evidence Dimension	Mechanism of receptor modulation
Target Compound Data	No displacement of [³H]NMS (up to 30 µM); 25-fold increase in ACh binding affinity (Ki shift: 252 nM → 10.4 nM)
Comparator Or Baseline	Xanomeline (orthosteric/bitopic agonist) and Atropine (orthosteric antagonist; Ki = 0.54 nM)
Quantified Difference	VU0152099 is silent at the orthosteric site, whereas xanomeline actively competes for it. This preserves spatiotemporal signaling fidelity.
Conditions	Membranes from CHO cells expressing rat M4 receptor; [³H]NMS competition binding assay.

Why This Matters

Pure PAMs like VU0152099 are preferred for probing physiological M4 signaling because they avoid receptor desensitization and preserve activity-dependence, a critical advantage over orthosteric agonists in chronic in vivo studies.

• [1] Brady, A. E., et al. (2008). Centrally Active Allosteric Potentiators of the M4 Muscarinic Acetylcholine Receptor Reverse Amphetamine-Induced Hyperlocomotor Activity in Rats. JPET, 327(3), 941-953. PMC2745822, Fig. 6. View Source

Subtype Selectivity Profile

VU0152099 demonstrates an absolute functional selectivity for the M4 mAChR subtype. When tested at a high concentration (30 µM) against CHO cells stably expressing M1, M2, M3, or M5 receptors, no leftward shift in the ACh concentration-response curve was observed, indicating a complete lack of PAM activity at these subtypes . It was also inactive against a broad panel of other GPCRs . This high selectivity contrasts with earlier cholinergic activators and forms the basis for its utility in dissecting M4-specific contributions in complex neural circuits.

Subtype Selectivity

Head-to-head

No PAM activity at M1, M2, M3, M5 (30 µM)

M4-specific attribution support

Target deconvolution in mixed receptor systems

Evidence Dimension	Functional selectivity at 30 µM
Target Compound Data	Positive allosteric modulation observed only at M4; no activity at M1, M2, M3, M5.
Comparator Or Baseline	M1, M2, M3, M5 mAChR subtypes and a panel of other GPCRs.
Quantified Difference	Complete functional selectivity for M4 (no detectable fold-shift in ACh CRC at any other subtype).
Conditions	Calcium mobilization assay in CHO-K1 cells stably expressing individual mAChR subtypes (M1–M5).

Why This Matters

This ensures that observed in vivo effects can be confidently attributed to M4 receptor modulation, making it an essential control compound for target deconvolution studies in mixed cell or tissue systems.

• [1] Brady, A. E., et al. (2008). Centrally Active Allosteric Potentiators of the M4 Muscarinic Acetylcholine Receptor Reverse Amphetamine-Induced Hyperlocomotor Activity in Rats. JPET, 327(3), 941-953. PMC2745822, Fig. 7. View Source

In Vivo CNS Target Engagement

Systemic administration of VU0152099 (56.6 mg/kg, i.p.) significantly reverses amphetamine-induced hyperlocomotor activity in rats, a preclinical model sensitive to antipsychotic agents . This in vivo efficacy proves meaningful CNS penetration and target engagement at the M4 receptor, a property absent in its predecessor VU10010 which failed to show central activity despite equivalent in vitro potency . VU0152100 also demonstrates similar efficacy at the same dose , confirming the M4 PAM chemotype's capability for CNS action.

CNS Target Engagement

Head-to-head

VU0152099 reversed amphetamine hyperlocomotion; VU10010 inactive

In vivo CNS engagement context

Overcomes brain-penetration limitation of VU10010

Evidence Dimension	In vivo behavioral efficacy
Target Compound Data	VU0152099 (56.6 mg/kg, i.p.) significantly reversed amphetamine-induced hyperlocomotion in rats.
Comparator Or Baseline	VU10010: No central activity achievable in vivo due to poor physiochemical properties and P-gp susceptibility.
Quantified Difference	Qualitative difference: from no in vivo activity (VU10010) to robust, dose-dependent behavioral reversal (VU0152099).
Conditions	Male Sprague-Dawley rats (270-300 g); amphetamine (1 mg/kg, s.c.)-induced hyperlocomotion; 30-min pretreatment with 56.6 mg/kg i.p. VU0152099.

Why This Matters

This validates VU0152099 as a viable tool for in vivo CNS studies, overcoming the critical formulation and blood-brain barrier limitations of the earlier lead compound VU10010, which is essential for any preclinical target validation program.

• [1] Brady, A. E., et al. (2008). Centrally Active Allosteric Potentiators of the M4 Muscarinic Acetylcholine Receptor Reverse Amphetamine-Induced Hyperlocomotor Activity in Rats. JPET, 327(3), 941-953. PMC2745822, Fig. 9. View Source
• [2] Shirey, J. K., Xiang, Z., Orton, D., Brady, A. E., Johnson, K. A., Williams, R., ... & Conn, P. J. (2008). An allosteric potentiator of M4 mAChR modulates hippocampal synaptic transmission. Nature Chemical Biology, 4(1), 42-50. View Source

M4 vs M1 Pathways in Cocaine Model

In a repeated cocaine self-administration paradigm, VU0152099 produced a progressively augmenting suppression of cocaine choice and intake in rats, with no rebound after treatment cessation . Crucially, the M4 PAM VU0152100 was able to suppress cocaine self-administration even in CalDAG-GEFI knockout mice, unlike M1 receptor agonists whose effects require this signaling factor . This pharmacological disconnection demonstrates that M4 PAMs engage distinct downstream signaling mechanisms from M1-targeting agents, providing a unique pathway for intervention in substance use disorders.

M4 vs M1 Pathway

Head-to-head

M4 PAM effect CalDAG-GEFI-independent; M1 effect abolished in KO

Non-M1 signaling pathway context

Pathway divergence for addiction model interpretation

Evidence Dimension	Mechanistic signaling pathway dependence
Target Compound Data	M4 PAMs (VU0152099/VU0152100) suppress cocaine self-administration independent of CalDAG-GEFI signaling.
Comparator Or Baseline	M1 receptor agonists: Cocaine suppression is abolished in CalDAG-GEFI knockout mice.
Quantified Difference	Ablation of CalDAG-GEFI had no effect on M4-mediated suppression, indicating a non-overlapping mechanism.
Conditions	CalDAG-GEFI wildtype vs knockout mice; intravenous cocaine self-administration model.

Why This Matters

For procurement in addiction research, this mechanistic divergence dictates the choice between M1 and M4 probes. VU0152099 is mandatory for studies designed to bypass the signaling pathways that limit the efficacy of M1-targeted therapies.

• [1] Thomsen, M., Caine, S. B., & Mikkelsen, J. D. (2022). Effects of acute and repeated administration of the selective M4 PAM VU0152099 on cocaine vs. food choice in male rats. Addiction Biology, 27(2), e13145. PMID: 35006647. View Source

VU0152099 Application Scenarios

M4-Specific Target Validation

VU0152099's absolute functional selectivity for M4 over other mAChR subtypes, as confirmed by a lack of activity at up to 30 µM at M1, M2, M3, and M5 , makes it the probe of choice for studies aiming to causally link M4 receptor function to specific behavioral or physiological outputs. Unlike non-selective agonists, its use avoids confounds from off-target subtype activation, essential for high-confidence target validation in transgenic knockout models and pharmacological challenge experiments.

Substance Use Disorder Models

Protocols studying cocaine or stimulant use disorder benefit from VU0152099's demonstrated ability to produce progressively augmenting suppression of drug choice over repeated administration without causing a rebound increase in intake after treatment cessation . This profile is particularly suited for studies evaluating long-term pharmacotherapy concepts where sustained efficacy and minimal withdrawal effects are key evaluation criteria.

M4-Mediated Antipsychotic Activity

The compound's efficacy in reversing amphetamine-induced hyperlocomotion—a gold-standard model sensitive to both typical and atypical antipsychotics—validates its use in preclinical schizophrenia research . Researchers can employ VU0152099 to study antipsychotic-like effects achieved exclusively through M4 positive allosteric modulation, without the direct dopamine D2 receptor antagonism that confounds interpretation with conventional antipsychotic compounds.

SAR for Allosteric Cooperativity

VU0152099 serves as a key reference point in SAR programs aimed at optimizing allosteric cooperativity at the M4 receptor. Its property of inducing a 30-fold maximal shift in ACh potency at 30 µM, compared to VU0152100's 70-fold shift at just 10 µM , provides a clear benchmark for differentiating effects of chemical modifications on binding affinity versus allosteric efficacy, guiding the rational design of next-generation M4 PAMs with tailored signal amplification properties.

Application

Selection Property

Validation Focus

M4 target validation

Absolute M4 subtype selectivity (no PAM at M1–M5)

Off-target subtype activation confounding control

Cocaine self-administration models

Repeated-dose suppression without rebound

Sustained response and withdrawal evaluation

Amphetamine hyperlocomotion reversal

Antipsychotic-like endpoint without D2 antagonism

Dopamine D2-independent modulation assessment

Allosteric cooperativity SAR

Maximal fold-shift benchmark

Cooperativity vs binding affinity dissection

• [1] Brady, A. E., et al. (2008). Centrally Active Allosteric Potentiators of the M4 Muscarinic Acetylcholine Receptor Reverse Amphetamine-Induced Hyperlocomotor Activity in Rats. JPET, 327(3), 941-953. PMC2745822. View Source
• [2] Thomsen, M., Caine, S. B., & Mikkelsen, J. D. (2022). Effects of acute and repeated administration of the selective M4 PAM VU0152099 on cocaine vs. food choice in male rats. Addiction Biology, 27(2), e13145. View Source